Methyl 3-(2-pyridinyl)-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxylate

• IUPAC Name: methyl 3-pyridin-2-yl-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxylate
• InChI: InChI=1S/C15H9F3N2O2S/c1-22-14(21)13-11(9-4-2-3-5-19-9)12-10(23-13)6-8(7-20-12)15(16,17)18/h2-7H,1H3
• InChI Key: DEQDEIDIVREGPF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=C(S1)C=C(C=N2)C(F)(F)F)C3=CC=CC=N3
• Molecular Formula: C15H9F3N2O2S
• Molecular Weight: 338.31 g/mol

Description

Chemical Reactions Analysis

There is limited information available on the specific chemical reactions involving "Methyl 3-(2-pyridinyl)-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxylate".

Scientific Research Applications

Novel Synthetic Methods

Researchers have developed novel synthetic methods for creating esters and amides of thieno[2,3-d]pyrimidine-6-carboxylic acids, showcasing the versatility of thienopyridine derivatives in heterocyclic chemistry. These methods enable the preparation of various substituted thieno[2,3-d]pyrimidines, which are crucial for further chemical transformations and applications in drug discovery and materials science (Santilli, Kim, & Wanser, 1971).

Antitumor Activity

A significant body of research has focused on evaluating the antitumor properties of methyl 3-amino-6-[(hetero)arylethynyl]thieno[3,2-b]pyridine-2-carboxylates. These studies have identified compounds with promising growth inhibitory activity against various human tumor cell lines, including breast adenocarcinoma, melanoma, and non-small cell lung cancer. The effects of these compounds on cell cycle distribution and apoptosis induction highlight their potential as therapeutic agents in cancer treatment (Queiroz, Calhelha, Vale-Silva, Pinto, Almeida, & Vasconcelos, 2011).

Photophysical Properties

The photophysical properties of 6-(hetero)arylthieno[3,2-b]pyridine derivatives have been studied in detail, with a focus on their absorption and fluorescence characteristics in different solvents. These compounds exhibit reasonable fluorescence quantum yields and solvatochromic behavior, making them interesting candidates for applications in fluorescence-based sensors and imaging agents. Additionally, their incorporation into lipid membranes and nanoliposomes suggests potential uses in drug delivery systems (Carvalho, Hortelão, Calhelha, Abreu, Coutinho, Queiroz, & Castanheira, 2013).

Heterocyclic Synthesis

The synthetic utility of the thieno[2,3-b]pyridine-2-carboxylate moiety in the construction of diverse heterocyclic systems has been explored. These studies have led to the development of new thienopyrimidinone, thienopyridine, and pyridothienoxazinone derivatives. Such research underscores the importance of thienopyridine derivatives as building blocks in organic synthesis, enabling the creation of complex molecular architectures for further chemical exploration and potential pharmaceutical applications (Madkour, Afify, Abdallaha, Elsayed, & Salem, 2010).